Cas no 326882-10-4 (2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one)
2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one
- Ethanone, 1-(4-fluorophenyl)-2-[(4-phenyl-5-tricyclo[3.3.1.13,7]dec-1-yl-4H-1,2,4-triazol-3-yl)thio]-
-
- Inchi: 1S/C26H26FN3OS/c27-21-8-6-20(7-9-21)23(31)16-32-25-29-28-24(30(25)22-4-2-1-3-5-22)26-13-17-10-18(14-26)12-19(11-17)15-26/h1-9,17-19H,10-16H2
- InChI Key: PFMZBZQENPYYAK-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(F)C=C1)CSC1N(C2=CC=CC=C2)C(C23CC4CC(CC(C4)C2)C3)=NN=1
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 638.0±61.0 °C(Predicted)
- pka: 1.20±0.10(Predicted)
2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0843-0047-2μmol |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-5μmol |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-10μmol |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-20μmol |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-1mg |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-2mg |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-3mg |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-4mg |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-5mg |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0843-0047-10mg |
2-{[5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one |
326882-10-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one
Compound CAS No 326882-10-4: A Comprehensive Overview
The compound with CAS No 326882-10-4, also known as 2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes an adamantane moiety, a triazole ring system, and a fluorophenyl group. The integration of these functional groups imparts unique properties to the molecule, making it a promising candidate for various applications.
Recent studies have highlighted the potential of this compound in drug discovery. The adamantane group, known for its rigid and stable structure, contributes to the molecule's lipophilicity and bioavailability. The triazole ring system, on the other hand, is a common motif in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The fluorophenyl group further enhances the molecule's pharmacokinetic properties by increasing its solubility and permeability.
One of the most intriguing aspects of this compound is its ability to act as a scaffold for drug design. Researchers have explored its potential as an inhibitor of various enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound in anticancer drug development.
In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The triazole ring system is known to exhibit semiconductor-like behavior under certain conditions, which has led to its consideration in organic electronics. Preliminary studies suggest that this compound could be used in the development of organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). However, further research is needed to fully harness its potential in these areas.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the triazole ring through a click reaction and the subsequent introduction of the adamantane and fluorophenyl groups. The use of palladium catalysts has been shown to significantly improve the yield and purity of the final product.
Despite its promising properties, there are challenges associated with the use of this compound. One major concern is its stability under physiological conditions. Initial studies indicate that the molecule may undergo hydrolysis in aqueous environments, which could limit its bioavailability. Researchers are currently exploring strategies to enhance the molecule's stability without compromising its pharmacological activity.
In conclusion, CAS No 326882-10-4 represents a fascinating example of how complex molecular architectures can be leveraged for diverse applications. Its unique combination of functional groups makes it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in these fields.
326882-10-4 (2-{5-(adamantan-1-yl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)